Cas no 1361499-34-4 (2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde)
2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde
-
- Inchi: 1S/C13H4Cl5FO/c14-9-8(10(15)12(17)13(18)11(9)16)6-2-1-5(4-20)3-7(6)19/h1-4H
- InChI Key: KFDHJAKVJUNKAM-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1C=CC(C=O)=CC=1F)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 342
- XLogP3: 6.3
- Topological Polar Surface Area: 17.1
2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011005969-250mg |
2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde |
1361499-34-4 | 97% | 250mg |
504.00 USD | 2021-07-05 | |
| Alichem | A011005969-500mg |
2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde |
1361499-34-4 | 97% | 500mg |
831.30 USD | 2021-07-05 | |
| Alichem | A011005969-1g |
2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde |
1361499-34-4 | 97% | 1g |
1,519.80 USD | 2021-07-05 |
2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde
Professional Introduction to 2-Fluoro-2',3',4',5',6'-Pentachlorobiphenyl-4-Carboxaldehyde (CAS No. 1361499-34-4)
2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde (CAS No. 1361499-34-4) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, plays a pivotal role in the development of advanced materials and pharmaceutical intermediates. The presence of multiple chlorine substituents and a fluoro group on the biphenyl core imparts distinct reactivity and stability, making it a valuable candidate for various synthetic applications.
The chemical structure of 2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde consists of a biphenyl ring system with five chlorine atoms attached at the 2', 3', 4', 5', and 6' positions, along with a fluoro group at the 2-position. The carboxaldehyde functional group at the 4-position further enhances its utility as a building block in organic synthesis. This configuration not only provides a rich framework for functionalization but also influences its interactions with biological systems, making it an intriguing subject for medicinal chemistry investigations.
In recent years, the study of halogenated biphenyl derivatives has seen considerable growth due to their diverse applications in agrochemicals, materials science, and pharmaceuticals. The halogen atoms in 2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde contribute to its lipophilicity and electronic properties, which are critical factors in drug design. Specifically, the fluoro group is known to modulate metabolic stability and binding affinity, while the chlorine atoms enhance binding interactions with biological targets.
Recent research has highlighted the potential of halogenated biphenyls as scaffolds for developing novel therapeutic agents. For instance, studies have demonstrated that compounds with similar structural motifs exhibit inhibitory effects on various enzymes and receptors relevant to human health. The carboxaldehyde moiety in 2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde provides a versatile handle for further derivatization, allowing chemists to explore new pharmacophores and optimize biological activity.
The synthesis of 2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The complexity of its synthesis underscores its significance as a research chemical, particularly for laboratories focused on developing innovative synthetic strategies.
The electronic properties of this compound make it particularly interesting for applications in materials science. Halogenated biphenyls are known for their excellent charge transport capabilities, which are essential for organic semiconductors and optoelectronic devices. The presence of multiple halogen atoms in 2-fluoro-2',3',4','5','6'-pentachlorobiphenyl-4-carboxaldehyde enhances its ability to participate in π-stacking interactions, which are crucial for optimizing device performance.
In the realm of pharmaceutical research, 2-fluoro-2','3','4','5','6'-pentachlorobiphenyl-4-carboxaldehyde serves as a key intermediate in the synthesis of biologically active molecules. Its structural features allow for selective modifications that can fine-tune pharmacological properties such as solubility, bioavailability, and target specificity. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.
The growing interest in fluorinated compounds stems from their unique physicochemical properties that enhance drug-like characteristics. The fluoro group in particular is renowned for its ability to improve metabolic stability by preventing oxidative degradation. This property is especially valuable in the development of long-acting drugs that require minimal dosing frequency. The combination of fluorine and chlorine substituents in 2-fluoro-2','3','4','5','6'-pentachlorobiphenyl-4-carboxaldehyde thus offers a synergistic effect that can be exploited to design more effective therapeutic agents.
Economic considerations also play a significant role in the utilization of this compound. As demand for specialized intermediates grows, manufacturers are investing in scalable synthetic routes to ensure cost-effective production. Innovations in process optimization and green chemistry principles are being implemented to minimize waste and improve yields, making it more feasible for pharmaceutical companies to incorporate such compounds into their drug development pipelines.
The future prospects of 2-fluoro-2','3','4','5','6'-pentachlorobiphenyl-4-carboxaldehyde are promising, with ongoing research exploring new applications across multiple industries. In addition to pharmaceuticals, this compound holds potential in agrochemicals, where halogenated biphenyls are used as precursors for herbicides and pesticides due to their stability and efficacy. Furthermore, advancements in material science may lead to novel applications in electronic devices and coatings.
In conclusion, 2-fluoro-2','3','4','5','6'-pentachlorobiphenyl-4-carboxaldehyde (CAS No. 1361499-34-4) is a multifaceted compound with significant implications for chemical synthesis and biomedical research. Its unique structural features make it a valuable tool for developing advanced materials and pharmaceutical intermediates. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of innovation in multiple scientific disciplines.
1361499-34-4 (2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)